Cas no 1825371-83-2 (4,4,5,5-tetramethyl-2-[4-(propan-2-yloxy)cyclohex-1-en-1-yl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[4-(propan-2-yloxy)cyclohex-1-en-1-yl]-1,3,2-dioxaborolane
• CAS No: 1825371-83-2
• MF: C₁₅H₂₇BO₃
• MW: 266.18
• MDL: MFCD28388434
• CID: 5096001
• PubChem ID: 131143883
• Update Time: 2026-03-02

4,4,5,5-tetramethyl-2-[4-(propan-2-yloxy)cyclohex-1-en-1-yl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[4-(propan-2-yloxy)cyclohex-1-en-1-yl]-1,3,2-dioxaborolane
• PS-16393
• P20237
• 4-Isopropoxy-1-cyclohexene-1-boronic Acid Pinacol Ester
• VXDQYEZJNBGCKE-UHFFFAOYSA-N
• PB41478
• MFCD28388434
• SY321819
• 2-(4-Isopropoxycyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(4-propan-2-yloxycyclohexen-1-yl)-1,3,2-dioxaborolane
• 1825371-83-2

• MDL： MFCD28388434
• Inchi： 1S/C15H27BO3/c1-11(2)17-13-9-7-12(8-10-13)16-18-14(3,4)15(5,6)19-16/h7,11,13H,8-10H2,1-6H3
• InChI Key： VXDQYEZJNBGCKE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1CCC(OC(C)C)CC=1

Computed Properties

• Exact Mass: 266.2053249g/mol
• Monoisotopic Mass: 266.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų